Cas no 898406-35-4 (3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine)

• Product Name: 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine
• CAS No: 898406-35-4
• MF: C₁₈H₂₂BrN₅O₂
• MW: 420.303582668304
• CID: 5481051
• Update Time: 2025-08-03

3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-2-furanyl)[4-[6-(1-piperidinyl)-3-pyridazinyl]-1-piperazinyl]-
• 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine

• Inchi： 1S/C18H22BrN5O2/c19-15-5-4-14(26-15)18(25)24-12-10-23(11-13-24)17-7-6-16(20-21-17)22-8-2-1-3-9-22/h4-7H,1-3,8-13H2
• InChI Key： ZJJKEPYWQAAOBC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CCN(C2=NN=C(N3CCCCC3)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(piperidin-1-yl)pyridazine

3-(4-(5-Bromofuran-2-carbonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazine: A Comprehensive Overview

3-(4-(5-Bromofuran-2-carbonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazine, also known by its CAS number 898406-35-4, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. This core structure is further substituted with a piperazine group at position 3 and a piperidine group at position 6, making it a highly functionalized molecule.

The presence of the 5-bromofuran moiety in the molecule introduces additional complexity and functionality. Furan rings are known for their ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding, which can significantly influence the compound's pharmacokinetic properties. The bromine atom at position 5 of the furan ring adds an electron-withdrawing effect, potentially enhancing the compound's ability to interact with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, pyridazine derivatives have been explored for their potential as kinase inhibitors, while piperazine groups are often used as scaffolds in the development of antitumor agents. The combination of these structural elements in CAS 898406-35-4 suggests that it may exhibit multifaceted biological activities, making it a valuable candidate for further investigation.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and cyclization processes. The use of advanced synthetic techniques has enabled researchers to efficiently construct this complex molecule while maintaining high purity and yield. The development of scalable synthesis routes for 3-(4-(5-bromofuran-2-carbonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazine is crucial for its potential application in therapeutic settings.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease pathways. For example, it has demonstrated moderate inhibitory activity against several kinases involved in cancer progression. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further exploration in neurodegenerative diseases and inflammatory conditions.

The structural versatility of this compound also lends itself to further modification and optimization. Researchers are currently investigating the effects of substituent variations on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are essential for determining the compound's suitability as a drug candidate and for guiding future optimization efforts.

In conclusion, CAS 898406-35-4, or 3-(4-(5-bromofuran-2-carbonyl)piperazin-1-yl)-6-(piperidin-1-y)pyridazine represents a fascinating example of how complex molecular architectures can be harnessed for therapeutic purposes. With ongoing research focusing on its synthesis, biological activity, and pharmacokinetic profile, this compound holds significant potential in advancing the field of medicinal chemistry.